Cas no 1261566-45-3 (2-(3-Fluoro-4'-(trifluoromethyl)biphenyl-2-yl)-ethylamine)

• Product Name: 2-(3-Fluoro-4'-(trifluoromethyl)biphenyl-2-yl)-ethylamine
• CAS No: 1261566-45-3
• MF: C₁₅H₁₃F₄N
• MW: 283.264037847519
• CID: 4992573
• Update Time: 2025-06-11

2-(3-Fluoro-4'-(trifluoromethyl)biphenyl-2-yl)-ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Fluoro-4'-(trifluoromethyl)biphenyl-2-yl)-ethylamine

• Inchi： 1S/C15H13F4N/c16-14-3-1-2-12(13(14)8-9-20)10-4-6-11(7-5-10)15(17,18)19/h1-7H,8-9,20H2
• InChI Key： HSXFDKFXCOFAKC-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C2C=CC(C(F)(F)F)=CC=2)=C1CCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 297
• XLogP3: 3.9
• Topological Polar Surface Area: 26

Additional information on 2-(3-Fluoro-4'-(trifluoromethyl)biphenyl-2-yl)-ethylamine

Introduction to 2-(3-Fluoro-4'-(trifluoromethyl)biphenyl-2-yl)-ethylamine (CAS No. 1261566-45-3) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 2-(3-Fluoro-4'-(trifluoromethyl)biphenyl-2-yl)-ethylamine, identified by its CAS number 1261566-45-3, represents a fascinating molecule with significant potential in the realms of chemical biology and medicinal chemistry. Its unique structural features, comprising a biphenyl core substituted with a fluoro and trifluoromethyl group, make it a compelling candidate for further exploration in drug discovery and therapeutic development.

The biphenyl scaffold is a well-documented motif in pharmaceuticals, renowned for its ability to impart favorable pharmacokinetic properties, such as metabolic stability and solubility. The introduction of fluorine atoms into this system further enhances its appeal. Fluorine substitution, particularly at the 3-position of the biphenyl ring, has been extensively studied for its impact on molecular interactions, lipophilicity, and metabolic resistance. Specifically, the presence of a 3-fluoro group can modulate electronic properties and binding affinity, while the 4'-(trifluoromethyl) moiety contributes to increased lipophilicity and reduced susceptibility to enzymatic degradation.

The ethylamine side chain in 2-(3-Fluoro-4'-(trifluoromethyl)biphenyl-2-yl)-ethylamine introduces basicity to the molecule, which can be exploited for interactions with acidic biological targets such as proteases or receptors. This dual functionality—aromaticity from the biphenyl core and basicity from the amine group—makes it a versatile building block for designing small molecules with tailored biological activities.

Recent advancements in computational chemistry have enabled more precise predictions of molecular properties, including binding affinities andADME (Absorption, Distribution, Metabolism, and Excretion) profiles. These tools have been instrumental in rationalizing the design of molecules like 2-(3-Fluoro-4'-(trifluoromethyl)biphenyl-2-yl)-ethylamine, allowing researchers to optimize its structure for improved efficacy and reduced off-target effects. For instance, molecular docking studies have suggested that this compound may interact with certain enzymes involved in inflammatory pathways, making it a promising candidate for investigating novel anti-inflammatory therapies.

In the context of drug discovery, the synthesis of fluorinated biphenyl derivatives has gained considerable attention due to their reported biological activities. Some studies have demonstrated that similar compounds exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key players in inflammatory responses. The structural features of 2-(3-Fluoro-4'-(trifluoromethyl)biphenyl-2-yl)-ethylamine align well with these findings, suggesting potential therapeutic applications in managing inflammatory disorders.

Furthermore, the compound's lipophilicity profile makes it an attractive scaffold for developing central nervous system (CNS) drugs. The balance between hydrophobicity provided by the biphenyl-trifluoromethyl system and hydrophilicity from the amine group can facilitate blood-brain barrier penetration—a critical factor for CNS-targeting therapeutics. Preliminary data indicate that derivatives of this class may exhibit neuroprotective or analgesic properties, although further investigation is warranted to fully elucidate their mechanisms of action.

The role of fluorine atoms in modulating metabolic stability has also been a focus of research. In many cases, fluorine substitution can prevent rapid degradation by metabolic enzymes such as cytochrome P450 (CYP450), thereby extending the half-life of a drug molecule. For 2-(3-Fluoro-4'-(trifluoromethyl)biphenyl-2-yl)-ethylamine, this metabolic resilience could be a significant advantage in therapeutic applications where prolonged activity is desired.

From a synthetic chemistry perspective, the preparation of this compound involves strategic functionalization around the biphenyl core. Advanced methodologies have been employed to introduce fluorine and trifluoromethyl groups with high selectivity, ensuring minimal side reactions. These synthetic approaches not only highlight the growing sophistication of fluorination techniques but also underscore the importance of precision in constructing complex molecular architectures.

As interest in fluorinated compounds continues to grow across various industries—including agrochemicals and materials science—2-(3-Fluoro-4'-(trifluoromethyl)biphenyl-2-yl)-ethylamine exemplifies how structural innovation can lead to novel applications. Its unique combination of electronic and steric properties positions it as a valuable intermediate for further derivatization into bioactive molecules with diverse therapeutic potential.

In conclusion,2-(3-Fluoro-4'-(trifluoromethyl)biphenyl-2-yl)-ethylamine (CAS No. 1261566-45-3) is a structurally intriguing compound with multifaceted applications in chemical biology and medicinal chemistry. Its biphenyl core decorated with fluoro and trifluoromethyl groups offers favorable pharmacokinetic profiles, while its amine functionality provides opportunities for targeted interactions with biological systems. With ongoing research exploring its potential in drug development—particularly for inflammatory and CNS disorders—this molecule represents an exciting area for future exploration.